Cas no 1423034-22-3 (4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole)

• Product Name: 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole
• CAS No: 1423034-22-3
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 5055049
• PubChem ID: 65240314
• Update Time: 2025-05-22

4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole
• NE42306
• 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole

• Inchi： 1S/C10H7Cl2NO/c11-5-8-6-13-14-10(8)7-1-3-9(12)4-2-7/h1-4,6H,5H2
• InChI Key： ZXUYYBNMKWMNHQ-UHFFFAOYSA-N
• SMILES： ClCC1C=NOC=1C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole

4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole (CAS No. 1423034-22-3)

4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole, also known by its CAS registry number CAS No. 1423034-22-3, is a heterocyclic organic compound with a unique structure that combines an oxazole ring with chloromethyl and chlorophenyl substituents. This compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further elucidated its properties and utility.

The molecular structure of 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole consists of an oxazole ring system, which is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom. The substituents at positions 4 and 5 of the oxazole ring are a chloromethyl group (-CH₂Cl) and a 4-chlorophenyl group (-C₆H₄Cl), respectively. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery. For instance, researchers have explored the potential of 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole as a lead compound for developing new anti-inflammatory agents. The chloromethyl group has been shown to enhance the compound's ability to inhibit cyclooxygenase enzymes, which are key targets in inflammation-related diseases. Additionally, the presence of the chlorophenyl group contributes to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

In the field of agrochemistry, this compound has been investigated for its potential as a fungicide. Studies conducted under controlled laboratory conditions have demonstrated that 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole exhibits potent activity against several plant pathogens, including Fusarium species and Botrytis cinerea. Its mechanism of action involves disrupting fungal cell membrane integrity, leading to cell death. These findings underscore its potential as a novel agricultural chemical with minimal environmental impact.

The synthesis of CAS No. 1423034-22-3 typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the oxazole ring system with greater precision.

In terms of physical properties, 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole is a crystalline solid with a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's electronic structure has been studied using computational chemistry tools such as density functional theory (DFT). These studies reveal that the oxazole ring system contributes significantly to the molecule's conjugation and aromaticity, which are critical for its reactivity in both biological and chemical systems.

In conclusion, CAS No. 1423034-22-3, or 4-(Chloromethyl)-5-(4-chlorophenyl)-1,2-oxazole, is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research in drug development, agrochemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern chemistry.